Cas no 959578-50-8 (2,1,3-Benzoselenadiazole-4-sulfonyl chloride)

• Product Name: 2,1,3-Benzoselenadiazole-4-sulfonyl chloride
• CAS No: 959578-50-8
• MF: C₆H₃ClN₂O₂SSe
• MW: 281.578217744827
• CID: 3103454
• PubChem ID: 2772963
• Update Time: 2025-06-09

2,1,3-Benzoselenadiazole-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzoselenadiazole-4-sulfonyl chloride
• AKOS000291506
• STK667250
• Benzo[c][1,2,5]selenadiazole-4-sulfonyl chloride
• CS-0329994
• AKOS000136880
• 959578-50-8

• Inchi： 1S/C6H3ClN2O2SSe/c7-12(10,11)5-3-1-2-4-6(5)9-13-8-4/h1-3H
• InChI Key： ZRPUDUPRFNTGEL-UHFFFAOYSA-N
• SMILES： [Se]1N=C2C=CC=C(C2=N1)S(=O)(=O)Cl

Computed Properties

• Exact Mass: 281.87690Da
• Monoisotopic Mass: 281.87690Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.3Ų

Additional information on 2,1,3-Benzoselenadiazole-4-sulfonyl chloride

2,1,3-Benzoselenadiazole-4-sulfonyl chloride (CAS No. 959578-50-8): A Comprehensive Overview

2,1,3-Benzoselenadiazole-4-sulfonyl chloride (CAS No. 959578-50-8) is a versatile and highly reactive compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structure, which combines a benzoselenadiazole core with a sulfonyl chloride functional group. The combination of these features makes it an excellent reagent for various synthetic transformations and has led to its widespread use in the development of novel pharmaceuticals and materials.

The benzoselenadiazole moiety is a heterocyclic compound that contains a selenium atom, which imparts unique electronic and steric properties to the molecule. These properties make it particularly useful in the design of compounds with specific biological activities. The sulfonyl chloride group, on the other hand, is a highly reactive electrophile that can readily participate in nucleophilic substitution reactions, making it an ideal reagent for the synthesis of sulfonamides and other derivatives.

Recent research has highlighted the potential of 2,1,3-benzoselenadiazole-4-sulfonyl chloride in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. The researchers synthesized a series of benzoselenadiazole-4-sulfonyl chloride derivatives and evaluated their biological properties. The results showed that these compounds effectively inhibited the proliferation of cancer cells and reduced inflammation in animal models.

In another study, scientists at the University of California explored the use of 2,1,3-benzoselenadiazole-4-sulfonyl chloride in the synthesis of novel materials with enhanced optical properties. The team developed a method to incorporate this compound into polymer matrices, resulting in materials with improved light absorption and emission characteristics. These materials have potential applications in optoelectronics and photovoltaic devices.

The synthetic versatility of 2,1,3-benzoselenadiazole-4-sulfonyl chloride has also been leveraged in the development of new catalysts. A recent publication in Catalysis Science & Technology reported the synthesis of a heterogeneous catalyst based on this compound. The catalyst demonstrated high activity and selectivity in the oxidation of alcohols to aldehydes and ketones, making it a valuable tool for industrial processes.

From a safety perspective, it is important to handle 2,1,3-benzoselenadiazole-4-sulfonyl chloride with care due to its reactivity and potential health hazards. Proper personal protective equipment (PPE) should be worn during handling, and all reactions involving this compound should be conducted under well-controlled conditions to minimize risks.

In conclusion, 2,1,3-benzoselenadiazole-4-sulfonyl chloride (CAS No. 959578-50-8) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it an invaluable reagent for synthetic chemists and materials scientists alike. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in the development of innovative solutions across multiple fields.